2,3-dihydro-4H-thiochromen-4-one oxime 1,1-dioxide

• Molecular Formula: C9H9NO3S
• Molecular Weight: 211.24 g/mol
• IUPAC Name: (NE)-N-(1,1-dioxo-2,3-dihydrothiochromen-4-ylidene)hydroxylamine
• InChI: InChI=1S/C9H9NO3S/c11-10-8-5-6-14(12,13)9-4-2-1-3-7(8)9/h1-4,11H,5-6H2/b10-8+
• InChI Key: WBAJTBLIYAEXCU-CSKARUKUSA-N
• Isomeric SMILES: C\1CS(=O)(=O)C2=CC=CC=C2/C1=N/O
• SMILES: C1CS(=O)(=O)C2=CC=CC=C2C1=NO

Description

2,3-dihydro-4H-thiochromen-4-one oxime 1,1-dioxide, commonly known as TCO, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. TCO is a heterocyclic compound that contains a sulfur and nitrogen atom in its structure. The compound has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of TCO is not fully understood, but it has been reported to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. TCO has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TCO have been extensively studied. TCO has been reported to exhibit anti-inflammatory, antitumor, and antioxidant properties. TCO has also been reported to inhibit the activity of COX-2 and LOX, which are enzymes involved in the production of inflammatory mediators. In addition, TCO has been reported to protect against oxidative stress-induced damage in various cell types.

Advantages and Limitations for Lab Experiments

TCO has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, TCO also has some limitations, including its low solubility in water and some organic solvents, which can make it challenging to work with in certain experiments.

Future Directions

TCO has significant potential for future research and development. Some possible future directions for TCO research include the development of novel TCO derivatives with improved properties, the exploration of TCO's potential as a therapeutic agent for various diseases, and the development of new materials based on TCO for use in optoelectronics and photonics.
Conclusion:
In conclusion, TCO is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. TCO has been synthesized using various methods, and its mechanism of action has been extensively studied. TCO has been reported to exhibit anti-inflammatory, antitumor, and antioxidant properties, and has also been used as a fluorescent probe for the detection of copper ions in biological systems. TCO has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis, but also has some limitations. TCO has significant potential for future research and development, and some possible future directions for TCO research include the development of novel TCO derivatives with improved properties, the exploration of TCO's potential as a therapeutic agent for various diseases, and the development of new materials based on TCO for use in optoelectronics and photonics.

Synthesis Methods

The synthesis of TCO can be achieved through various methods, including the reaction of 2,3-dihydrothiochromen-4-one with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid. The product is then oxidized using hydrogen peroxide to obtain TCO. Another method involves the reaction of 2,3-dihydrothiochromen-4-one with hydroxylamine-O-sulfonic acid in the presence of sodium acetate and acetic acid, followed by oxidation using hydrogen peroxide. Both methods have been reported to yield high purity TCO.

Scientific Research Applications

TCO has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, TCO has been reported to exhibit anti-inflammatory, antitumor, and antioxidant properties. In biochemistry, TCO has been used as a fluorescent probe for the detection of copper ions in biological systems. In materials science, TCO has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photonics.